Cas no 39757-29-4 (methyl 4-(4-methylphenyl)-2,4-dioxobutanoate)

Methyl 4-(4-methylphenyl)-2,4-dioxobutanoate is a specialized organic compound featuring a diketone ester structure, combining a 4-methylphenyl group with a reactive β-diketone moiety. This compound is of interest in synthetic organic chemistry due to its versatility as a building block for heterocyclic synthesis, particularly in the preparation of pyrazoles, isoxazoles, and other pharmacologically relevant scaffolds. The presence of both ester and diketone functionalities enhances its reactivity in condensation and cyclization reactions. Its structural features make it useful in fine chemical synthesis, where controlled reactivity and functional group compatibility are critical. The compound is typically handled under standard laboratory conditions, requiring appropriate storage to maintain stability.

methyl 4-(4-methylphenyl)-2,4-dioxobutanoate structure

39757-29-4 structure

Product Name:methyl 4-(4-methylphenyl)-2,4-dioxobutanoate

CAS No:39757-29-4

MF:C₁₂H₁₂O₄

MW:220.221283912659

CID:924879

PubChem ID:308119

Update Time:2025-06-09

methyl 4-(4-methylphenyl)-2,4-dioxobutanoate Chemical and Physical Properties

Names and Identifiers

- Methyl 2,4-dioxo-4-(p-tolyl)butanoate
- 2,4-Dioxo-4-p-tolyl-butyric acid methyl ester
- Methyl 2,4-dioxo-4-p-tolylbutaate
- methyl 2,4-dioxo-4-p-tolylbutanoate
- Methyl 4-(4-methylphenyl)-2,4-dioxobutanoate
- AC1L7C8K
- AC1Q41N0
- CTK4I1837
- F1727-0237
- methyl 4-(p-methylphenyl)-2,4-dioxobutyrate
- methyl 4-(p-tolyl)-2,4-dioxobutanoate
- methyl ester of 4-methylbenzoylpyruvic acid
- NSC208705
- p-toluylpyruvic acid methyl ester
- SureCN3864104
- methyl 4-(4-methylphenyl)-2,4-dioxobutanoate
- Inchi： 1S/C12H12O4/c1-8-3-5-9(6-4-8)10(13)7-11(14)12(15)16-2/h3-6H,7H2,1-2H3
- InChI Key： AINBBVVRYVUFOK-UHFFFAOYSA-N
- SMILES： O=C(CC(C(=O)OC)=O)C1C=CC(C)=CC=1

Computed Properties

Exact Mass: 220.07356
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 5

Experimental Properties

PSA: 60.44
LogP: 1.30990

methyl 4-(4-methylphenyl)-2,4-dioxobutanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM183923-5g	2,4-Dioxo-4-p-tolyl-butyric acid methyl ester	39757-29-4	95%	5g	$399	2021-06-16
Alichem	A019138746-5g	Methyl 2,4-dioxo-4-(p-tolyl)butanoate	39757-29-4	95%	5g	$469.70	2023-09-02
TRC	M358218-25mg	methyl 4-(4-methylphenyl)-2,4-dioxobutanoate	39757-29-4		25mg	$ 50.00	2022-06-03
TRC	M358218-50mg	methyl 4-(4-methylphenyl)-2,4-dioxobutanoate	39757-29-4		50mg	$ 65.00	2022-06-03
TRC	M358218-250mg	methyl 4-(4-methylphenyl)-2,4-dioxobutanoate	39757-29-4		250mg	$ 115.00	2022-06-03
Chemenu	CM183923-5g	2,4-Dioxo-4-p-tolyl-butyric acid methyl ester	39757-29-4	95%	5g	$399	2022-06-11
Enamine	EN300-13857-0.05g	methyl 4-(4-methylphenyl)-2,4-dioxobutanoate	39757-29-4	95.0%	0.05g	$19.0	2025-02-21
Enamine	EN300-13857-0.1g	methyl 4-(4-methylphenyl)-2,4-dioxobutanoate	39757-29-4	95.0%	0.1g	$27.0	2025-02-21
Enamine	EN300-13857-0.25g	methyl 4-(4-methylphenyl)-2,4-dioxobutanoate	39757-29-4	95.0%	0.25g	$40.0	2025-02-21
Enamine	EN300-13857-0.5g	methyl 4-(4-methylphenyl)-2,4-dioxobutanoate	39757-29-4	95.0%	0.5g	$62.0	2025-02-21